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Compound of Interest

Compound Name: V-0219

Cat. No.: B1368193

Get Quote

Executive Summary & Compound Profile
V-0219 represents a significant shift in the pharmacological targeting of the Glucagon-Like

Peptide-1 Receptor (GLP-1R). Unlike orthosteric agonists (e.g., semaglutide, liraglutide) which

compete for the endogenous ligand binding site, V-0219 is a Positive Allosteric Modulator

(PAM). It binds to a distinct site on the receptor, inducing a conformational change that

enhances the affinity or efficacy of endogenous GLP-1.

This mechanism offers two critical advantages for drug development:

Physiological Regulation: As a PAM, V-0219 amplifies the body's natural insulin response to

glucose spikes (when GLP-1 is secreted) rather than constantly activating the receptor,

potentially reducing the risk of hypoglycemia and receptor desensitization.

Oral Bioavailability: Being a non-peptide small molecule (MW ~446.9 Da), V-0219
overcomes the gastrointestinal stability issues plaguing peptide therapeutics, enabling oral

administration without complex permeation enhancers.
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Property Detail

Chemical Name

4-{[1-({3-[4-(trifluoromethyl)phenyl]-1,2,4-

oxadiazol-5-yl}methyl)piperidin-3-

yl]methyl}morpholine

Class
Small Molecule, GLP-1R Positive Allosteric

Modulator (PAM)

Molecular Weight 446.9 Da

Key Potency (cAMP) EC50: ~0.008 nM (in presence of GLP-1)

Selectivity
>50-fold selective for GLP-1R over GCGR and

GIPR

Mechanism of Action: Allosteric Potentiation
The therapeutic efficacy of V-0219 relies on its ability to lower the activation threshold of GLP-

1R in beta-cells.

Signaling Cascade
When V-0219 binds to the transmembrane domain of GLP-1R, it stabilizes the active

conformation of the receptor-G protein complex. This results in a robust increase in cAMP

production only when GLP-1 is present.

Binding: V-0219 occupies an allosteric pocket (distinct from the orthosteric peptide pocket).

Coupling: Enhances

protein coupling.

Amplification: Adenylyl cyclase (AC) activity is upregulated, increasing cytosolic cAMP.

Effect: cAMP activates PKA and Epac2, triggering

influx and insulin granule exocytosis.

Visualization: V-0219 Signaling Pathway
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Figure 1: V-0219 potentiates GLP-1 signaling.[1][2][3][4][5][6][7][8][9][10] The red dashed line

indicates the allosteric modulation that amplifies the receptor's response to the endogenous

ligand.

Experimental Protocols for Validation
To validate V-0219 activity, researchers must employ a "Probe Dependence" strategy. Since V-
0219 is a PAM, it shows minimal activity in the absence of GLP-1. Therefore, assays must

compare Vehicle vs. GLP-1 against V-0219 + GLP-1.

Protocol A: In Vitro cAMP Potentiation Assay (HEK293-
GLP1R)
Objective: Quantify the "Left-Shift" in the GLP-1 dose-response curve induced by V-0219.

Materials:

HEK293 cells stably expressing human GLP-1R.[1]

HTRF cAMP detection kit (e.g., Cisbio).

V-0219 stock (10 mM in DMSO).

GLP-1 (7-36) amide.[4]

Step-by-Step Workflow:

Cell Seeding: Plate 2,000 cells/well in a 384-well white plate.

Compound Preparation:

Prepare a serial dilution of GLP-1 (Agonist).

Prepare a fixed concentration of V-0219 (e.g., 1 µM and 100 nM).

Incubation:

Add V-0219 (or DMSO control) to cells first. Incubate for 15 mins at 37°C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.caymanchem.com/product/39740/v-0219-hydrochloride
https://www.researchgate.net/publication/359552027_Discovery_of_V-0219_A_Small-Molecule_Positive_Allosteric_Modulator_of_the_Glucagon-Like_Peptide-1_Receptor_toward_Oral_Treatment_for_Diabesity
https://www.medchemexpress.com/v-0219.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01842
https://www.pnas.org/doi/10.1073/pnas.2220767120
https://farmaciajournal.com/wp-content/uploads/art-01-Tilinca_Varga_1-10.pdf
https://www.dcchemicals.com/products/glucagon_receptor.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014410/
https://www.caymanchem.com/news/science-behind-glp-1-gip-and-glucagon-receptor-agonists-for-obesity-research
https://www.scilit.com/publications/1409ef947baf6e34c808abf7b8398f80
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.caymanchem.com/product/39740/v-0219-hydrochloride
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01842
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.benchchem.com/product/b1368193/docs?utm_src=pdf-body#technical-guide-v-0219-mechanism-of-action-and-metabolic-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: Allows the PAM to occupy the allosteric site prior to agonist binding.

Add GLP-1 serial dilutions. Incubate for 30 mins at 37°C.

Detection: Add HTRF lysis buffer containing anti-cAMP-cryptate and cAMP-d2. Incubate 1

hour.

Analysis: Measure FRET signal (665/620 nm ratio). Calculate EC50 shifts.

Self-Validation Check:

Success Criteria: The GLP-1 EC50 should decrease by >10-fold in the presence of V-0219.

Negative Control: V-0219 alone (without GLP-1) should show <10% of maximal cAMP

response.

Protocol B: Glucose-Stimulated Insulin Secretion (GSIS)
in INS-1E Cells
Objective: Confirm that V-0219 enhances insulin secretion strictly in a glucose-dependent

manner.

Step-by-Step Workflow:

Starvation: Incubate INS-1E cells in Krebs-Ringer Bicarbonate buffer (KRB) with low glucose

(2.8 mM) for 2 hours.

Treatment Groups:

Low Glucose (2.8 mM) + Vehicle

High Glucose (16.7 mM) + Vehicle

High Glucose (16.7 mM) + GLP-1 (sub-maximal, e.g., 10 pM)

High Glucose (16.7 mM) + GLP-1 (10 pM) + V-0219 (100 nM)

Incubation: Treat cells for 1 hour at 37°C.
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Harvest: Collect supernatant.

Quantification: Measure insulin via HTRF or ELISA.

Causality Check:

If V-0219 increases insulin at 2.8 mM glucose (Low Glucose), it poses a hypoglycemia risk

(Off-target effect).

Expected Result: Significant potentiation is observed only in the High Glucose + GLP-1 + V-
0219 group.

Visualization: Experimental Validation Workflow
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Figure 2: Screening and validation pipeline for V-0219.

Quantitative Performance Data
The following data summarizes the potency of V-0219 derived from the seminal

characterization studies (Decara et al., 2022).
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Parameter Assay System Value Note

cAMP Potency (EC50) HEK293-GLP1R 0.008 nM
In presence of 0.2 nM

GLP-1

Insulin Potentiation INS-1E Beta Cells ~200% increase
vs. GLP-1 alone at 15

mM Glucose

Oral Bioavailability Rat PK Model Present
(S)-enantiomer shows

superior profile

In Vivo Efficacy OGTT (Mice) 0.1 mg/kg
Significant reduction

in glucose excursion

Selectivity Panel of 54 Receptors >10 µM
No significant off-

target binding
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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